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Compound of Interest

Compound Name: Cholesteryl petroselinate

Cat. No.: B15624195

Get Quote

This guide provides a comprehensive overview of the molecular structure, properties, and

analytical methodologies related to cholesteryl petroselinate. It is intended for researchers,

scientists, and professionals in the field of drug development and lipid research.

Molecular Structure and Properties
Cholesteryl petroselinate is a cholesterol ester, which is a type of lipid. It is formed from the

esterification of cholesterol with petroselinic acid (cis-6-octadecenoic acid). Like other

cholesterol esters, it is highly hydrophobic.[1] These esters are involved in modulating the

fluidity and thickness of cell membranes when interacting with other lipids like triacylglycerols

and phospholipids.

The molecule consists of two main components: the rigid, tetracyclic steroid structure of

cholesterol and the long, unsaturated fatty acid chain of petroselinic acid.

The following table summarizes the key chemical identifiers and properties of cholesteryl
petroselinate.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15624195#bc-rfq
https://www.benchchem.com/product/b15624195/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cholesteryl-petroselinate
https://www.benchchem.com/product/b15624195/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cholesteryl-petroselinate
https://en.wikipedia.org/wiki/Cholesteryl_ester
https://www.benchchem.com/product/b15624195/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cholesteryl-petroselinate
https://www.benchchem.com/product/b15624195/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-cholesteryl-petroselinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15624195?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C45H78O2 [2][3][4]

Molecular Weight 651.10 g/mol [2][3]

Monoisotopic Mass 650.60016 Da [4]

CAS Number 19485-80-4 [3]

Synonyms

Cholesteryl cis-6-

octadecenoate, (Z)-Cholesteryl

6-octadecenoate

[2][3]

InChI

InChI=1S/C45H78O2/c1-7-8-9-

10-11-12-13-14-15-16-17-18-

19-20-21-25-43(46)47-38-30-

32-44(5)37(34-38)26-27-39-

41-29-28-40(36(4)24-22-23-

35(2)3)45(41,6)33-31-

42(39)44/h17-18,26,35-36,38-

42H,7-16,19-25,27-34H2,1-

6H3/b18-

17-/t36-,38+,39+,40-,41+,42+,

44+,45-/m1/s1

[3][4]

SMILES

CCCCCCCCCCC/C=C\CCCC

C(=O)O[C@H]1CC[C@@]2([C

@H]3CC[C@]4(--INVALID-

LINK--CC[C@@H]4--INVALID-

LINK--CCCC(C)C)C)C

[4]

Logical Structure of Cholesteryl Petroselinate
The following diagram illustrates the primary components of the cholesteryl petroselinate
molecule and their relationship.
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Logical Structure of Cholesteryl Petroselinate
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Logical structure of the cholesteryl petroselinate molecule.

Experimental Protocols for Analysis
While specific synthesis protocols for cholesteryl petroselinate are not widely detailed in

general literature, the analysis of cholesterol esters as a class is well-established.

Methodologies often involve chromatographic separation followed by mass spectrometry

detection.

Liquid Chromatography-Mass Spectrometry (LC-MS) is a powerful technique for the analysis of

lipids like cholesteryl esters.[5]

1. Sample Preparation:

Lipids are extracted from the biological sample (e.g., cells, tissues, plasma) using a solvent
system, typically a mixture of chloroform and methanol (Folch or Bligh-Dyer methods).
An internal standard, such as a cholesteryl ester with an odd-chain fatty acid (e.g.,
cholesteryl heptadecanoate), is added to the sample for quantification.[6]
The organic phase containing the lipids is collected, dried under a stream of nitrogen, and
reconstituted in a suitable solvent for LC injection (e.g., isopropanol/acetonitrile).

2. Chromatographic Separation:

A reversed-phase chromatography column (e.g., C18) is commonly used.
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A gradient elution is performed using a mobile phase system, such as a mixture of water,
acetonitrile, and isopropanol, often containing an additive like ammonium formate to improve
ionization.
The gradient is programmed to separate the different lipid classes and individual molecular
species based on their hydrophobicity.

3. Mass Spectrometric Detection:

Electrospray ionization (ESI) is a common ionization technique for cholesteryl esters.[5] The
formation of adducts, such as ammonium [M+NH4]+ or lithium [M+Li]+, can enhance
ionization efficiency.[7][8]
The mass spectrometer is operated in positive ion mode.
For identification and structural confirmation, tandem mass spectrometry (MS/MS) is
employed. A characteristic fragmentation for cholesteryl esters is the neutral loss of the
cholesterol backbone (neutral loss of 368.5 Da), which produces a prominent ion
corresponding to the fatty acyl group.[7][8]

The workflow for this analytical process is depicted below.
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Workflow for the analysis of cholesteryl esters using LC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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